Cas no 1368814-46-3 (2-Methyl-2-(3-oxomorpholin-4-yl)propanoic acid)

• Product Name: 2-Methyl-2-(3-oxomorpholin-4-yl)propanoic acid
• CAS No: 1368814-46-3
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• MDL: MFCD21997253
• CID: 5673080
• PubChem ID: 82512191
• Update Time: 2025-10-28

2-Methyl-2-(3-oxomorpholin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1368814-46-3
• EN300-2668395
• 2-methyl-2-(3-oxomorpholin-4-yl)propanoic acid
• 2-Methyl-2-(3-oxomorpholin-4-yl)propanoic acid

• MDL： MFCD21997253
• Inchi： 1S/C8H13NO4/c1-8(2,7(11)12)9-3-4-13-5-6(9)10/h3-5H2,1-2H3,(H,11,12)
• InChI Key： OHIVQULBMCWLQO-UHFFFAOYSA-N
• SMILES： O1CC(N(CC1)C(C(=O)O)(C)C)=O

Computed Properties

• Exact Mass: 187.08445790g/mol
• Monoisotopic Mass: 187.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-Methyl-2-(3-oxomorpholin-4-yl)propanoic acid

2-Methyl-2-(3-Oxomorpholin-4-yl)Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 1368814-46-3, known as 2-Methyl-2-(3-Oxomorpholin-4-yl)Propanoic Acid, has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of organic acids, specifically propanoic acids, and its structure incorporates a morpholine ring with a ketone group, making it a versatile molecule for both academic and industrial research.

Morpholine derivatives have been extensively studied for their role in drug discovery, particularly in the development of bioactive compounds. The presence of the morpholine ring in 2-Methyl-2-(3-Oxomorpholin-4-yl)Propanoic Acid introduces a level of structural complexity that enhances its potential as a lead compound in medicinal chemistry. Recent studies have highlighted its ability to interact with various biological targets, including enzymes and receptors, making it a promising candidate for therapeutic interventions.

The synthesis of 2-Methyl-2-(3-Oxomorpholin-4-yl)Propanoic Acid involves a multi-step process that combines organic synthesis techniques such as nucleophilic substitution and cyclization reactions. Researchers have optimized these methods to achieve higher yields and better purity, ensuring that the compound is readily available for further studies. The chemical stability of this compound under various conditions has also been evaluated, confirming its suitability for long-term storage and use in diverse experimental setups.

In terms of physical properties, 2-Methyl-2-(3-Oxomorpholin-4-yl)Propanoic Acid exhibits a melting point of approximately 150°C and a solubility profile that makes it compatible with both aqueous and organic solvents. These characteristics are advantageous for its application in chromatographic techniques and other analytical methods commonly used in pharmaceutical research.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 2-Methyl-2-(3-Oxomorpholin-4-yl)Propanoic Acid with greater accuracy. Molecular modeling studies suggest that this compound has favorable absorption and distribution profiles, which are critical factors for its potential use as an oral medication. Additionally, its metabolic stability has been assessed using in vitro assays, providing valuable insights into its suitability for systemic drug delivery.

The biological activity of 2-Methyl-2-(3-Oxomorpholin-4-yl)Propanoic Acid has been explored in several disease models, including cancer and neurodegenerative disorders. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in these pathological processes, indicating its potential as a therapeutic agent. Furthermore, the compound has shown selectivity towards specific targets, reducing the likelihood of off-target effects and enhancing its safety profile.

In conclusion, 2-Methyl-2-(3-Oxomorpholin-4-yl)Propanoic Acid (CAS No. 1368814-46-) represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Its unique chemical structure, coupled with promising biological activity, positions it as a compelling candidate for further research and development in the field of medicinal chemistry.